Cas no 660425-07-0 (5-Chloropyridazin-3-(2H)-one)

• Product Name: 5-Chloropyridazin-3-(2H)-one
• CAS No: 660425-07-0
• MF: C₄H₃ClN₂O
• MW: 130.53241944313
• MDL: MFCD12198134
• CID: 834696
• PubChem ID: 19905718
• Update Time: 2025-04-19

5-Chloropyridazin-3-(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-CHLOROPYRIDAZIN-3-OL
• 5-Chloropyridazin-3(2H)-one
• 4-chloro-1H-pyridazin-6-one
• 5-Chloropyridazin-3-(2H)-one
• C4H3ClN2O
• AKOS006343757
• 5-chloropyridazin-3 (2h)-one
• 3(2H)-Pyridazinone, 5-chloro-
• AC-23595
• 5-chloro-2H-pyridazin-3-one
• 866430-10-6
• AB61137
• EN300-124398
• 5-chloropyridazine-3(2H)-one
• MFCD12198134
• CS-W003825
• 5-Chloro-pyridazin-3-one
• NHMLZGFOEYLZEN-UHFFFAOYSA-N
• 5-Chloro-3(2H)-pyridazinone
• J-517407
• SY014044
• 5-chloropyridazin-3(2H)one
• MFCD10698049
• SCHEMBL388422
• DTXSID60601178
• GS-4014
• 660425-07-0
• DB-073698
• CHEBI:194650
• 5-chloropyridazin-3-one
• AKOS015902681
• BCP22385
• SCHEMBL14250680

• MDL： MFCD12198134
• Inchi： 1S/C4H3ClN2O/c5-3-1-4(8)7-6-2-3/h1-2H,(H,7,8)
• InChI Key： NHMLZGFOEYLZEN-UHFFFAOYSA-N
• SMILES： ClC1C=NNC(C=1)=O

Computed Properties

• Exact Mass: 129.99300
• Monoisotopic Mass: 129.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: 0.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.55
• Melting Point: No data available
• Boiling Point: 342.1±22.0 °C at 760 mmHg
• Flash Point: 160.7±22.3 °C
• Refractive Index: 1.632
• PSA: 46.01000
• LogP: 0.83560
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Chloropyridazin-3-(2H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 22-26-36/37/39
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones